Cas no 2248281-89-0 (4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1lambda6-thiane-4,4-dicarboxylate)

• Product Name: 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1lambda6-thiane-4,4-dicarboxylate
• CAS No: 2248281-89-0
• MF: C₁₉H₂₁NO₈S
• MW: 423.436944723129
• CID: 6103204
• PubChem ID: 165731168
• Update Time: 2025-07-17

4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1lambda6-thiane-4,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1lambda6-thiane-4,4-dicarboxylate
• 2248281-89-0
• EN300-6525466

• Inchi： 1S/C19H21NO8S/c1-18(2,3)27-16(23)19(8-10-29(25,26)11-9-19)17(24)28-20-14(21)12-6-4-5-7-13(12)15(20)22/h4-7H,8-11H2,1-3H3
• InChI Key： KGVPYKOMAQQCCQ-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.09878780g/mol
• Monoisotopic Mass: 423.09878780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 133Ų

Additional information on 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1lambda6-thiane-4,4-dicarboxylate

4-tert-Butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1λ⁶-thiane-4,4-dicarboxylate (CAS No. 2248281-89-0): An Overview

4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1λ⁶-thiane-4,4-dicarboxylate (CAS No. 2248281-89-0) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and biology. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds with a wide range of biological activities.

The structure of 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1λ⁶-thiane-4,4-dicarboxylate is characterized by the presence of a thiane ring with a tert-butyl substituent and a substituted isoindoline moiety. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the isoindoline moiety contributes to its biological activity and reactivity.

Recent studies have focused on the synthesis and characterization of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the complex thiane framework. This method has been shown to be highly efficient and selective, allowing for the synthesis of 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1λ⁶-thiane-4,4-dicarboxylate in good yields with high purity.

In terms of its biological activity, 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1λ⁶-thiane-4,4-dicarboxylate has shown promising results in several areas. For instance, it has been evaluated for its anti-inflammatory properties and has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could have potential applications in the treatment of inflammatory diseases.

Additionally, research has explored the antioxidant properties of 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1,1-dioxo-1λ⁶-thiane-4,4-dicarboxylate. Studies have shown that it can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a potential candidate for use in formulations aimed at preventing or treating oxidative stress-related conditions.

The pharmacokinetic profile of 4-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l) 1 , 1 -d iox o - 1 λ⁶-thiane - 4 , 4 -dicarboxy late has also been investigated. Preliminary data indicate that it exhibits good oral bioavailability and a favorable half-life in vivo. These characteristics are crucial for its potential development as a therapeutic agent.

In the context of drug discovery and development, 4 - tert - but yl 4 -( 1 , 3 - d iox o - 2 , 3 - dihyd ro - 1 H - iso ind ol - 2 - y l ) 1 , 1 - d iox o - 1 λ^{6 sup > - thi an e - 4 , 4 - dicar box ylate strong > has been evaluated for its ability to modulate various biological targets. For example, it has been tested for its interaction with enzymes involved in metabolic pathways and signaling cascades. The results have shown that it can selectively inhibit certain enzymes without affecting others, which is a desirable property for drug candidates.}

The safety profile of 4 - tert - but yl 4 -( 1 , 3 - d iox o - 2 , 3 - dihyd ro - 1 H - iso ind ol - y l ) strong > has also been assessed through in vitro and in vivo toxicity studies. These studies have demonstrated that it is well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or organ toxicity. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 4-t e r t-b u t y l strong > ( C A S N o . strong > ) is a promising compound with a unique combination of structural features and biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.